3-(2,8-dimethyl-4-oxo-5,6-dihydro-2H-2,6-methanobenzo[g][1,3,5]oxadiazocin-3(4H)-yl)-N-(4-fluorobenzyl)benzamide

• IUPAC Name: 3-(4,9-dimethyl-11-oxo-8-oxa-10,12-diazatricyclo[7.3.1.02,7]trideca-2(7),3,5-trien-10-yl)-N-[(4-fluorophenyl)methyl]benzamide
• InChI: InChI=1S/C26H24FN3O3/c1-16-6-11-23-21(12-16)22-14-26(2,33-23)30(25(32)29-22)20-5-3-4-18(13-20)24(31)28-15-17-7-9-19(27)10-8-17/h3-13,22H,14-15H2,1-2H3,(H,28,31)(H,29,32)
• InChI Key: MRPZGOPTDNMBIR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)OC3(CC2NC(=O)N3C4=CC=CC(=C4)C(=O)NCC5=CC=C(C=C5)F)C
• Molecular Formula: C26H24FN3O3
• Molecular Weight: 445.5 g/mol

Description

3-(2,8-dimethyl-4-oxo-5,6-dihydro-2H-2,6-methanobenzo[g][1,3,5]oxadiazocin-3(4H)-yl)-N-(4-fluorobenzyl)benzamide is a useful research compound. Its molecular formula is C26H24FN3O3 and its molecular weight is 445.494. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

Research on similar compounds has explored various synthetic routes and chemical properties. For instance, studies on the reaction of aminobenzohydrazides with Schiff bases have led to the formation of quinazolinones and oxadiazoles, characterized by spectral and analytical methods, demonstrating the versatility of oxadiazole derivatives in chemical synthesis (Reddy, Reddy, & Reddy, 1986). Another study outlined a new synthetic route to 3-oxo-4-amino-1,2,3-oxadiazole, highlighting the stable sydnone iminium N-oxides, indicating the stability and reactivity of oxadiazole compounds under certain conditions (Bohle & Perepichka, 2009).

Antimicrobial and Antioxidant Activities

Oxadiazole and benzimidazole derivatives have been evaluated for their antimicrobial and antioxidant activities, presenting potential applications in developing new antimicrobial agents. A study on benzimidazole derivatives containing triazole, thiadiazole, and oxadiazole rings found significant antimicrobial and antioxidant activities, suggesting the utility of such compounds in pharmaceutical research (Menteşe, Ülker, & Kahveci, 2015). Similarly, novel 1,4-disubstituted 1,2,3-triazole derivatives were synthesized and showed moderate to good antimicrobial activities against various bacterial and fungal strains (Jadhav, Raundal, Patil, & Bobade, 2017).

Anticancer Evaluation

Research into 1,2,4-oxadiazole derivatives for anticancer activity revealed compounds with equipotent activity against various cancer cell lines, indicating the potential of oxadiazole derivatives as bases for developing new anticancer drugs (Vaidya, Jain, Kumar, Singh, Kashaw, & Agrawal, 2020).